2-Bromoquinazolin-8-ol

• Molecular Formula: C8H5BrN2O
• Molecular Weight: 225.04 g/mol
• IUPAC Name: 2-bromoquinazolin-8-ol
• InChI: InChI=1S/C8H5BrN2O/c9-8-10-4-5-2-1-3-6(12)7(5)11-8/h1-4,12H
• InChI Key: KQZBRMOQBUBNMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(N=C2C(=C1)O)Br

Description

2-Bromoquinazolin-8-ol is a brominated derivative of quinazoline, a heterocyclic aromatic compound containing two nitrogen atoms in its bicyclic structure. This compound features a hydroxyl (-OH) group at position 8 and a bromine atom at position 2. According to , it is available with a purity of 95% (CAS: 953040-40-9) .

The bromine and hydroxyl substituents in 2-Bromoquinazolin-8-ol may influence its reactivity, solubility, and interactions with biological targets.

Biological Activity

2-Bromoquinazolin-8-ol is a compound of significant interest due to its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article presents an overview of its biological activity, synthesizing findings from various studies and providing a comprehensive understanding of its potential applications.

Chemical Structure and Properties

2-Bromoquinazolin-8-ol belongs to the quinazoline family, characterized by a fused bicyclic structure containing a quinoline moiety. The presence of a bromine atom at the 2-position and a hydroxyl group at the 8-position contributes to its unique chemical properties, influencing its biological activity.

Antimicrobial Activity

Numerous studies have demonstrated the antimicrobial efficacy of 2-bromoquinazolin-8-ol against various pathogens. For instance, it has shown promising results against both Gram-positive and Gram-negative bacteria, as well as fungi. The compound's mechanism of action often involves interference with microbial DNA synthesis or protein function.

Table 1: Antimicrobial Activity of 2-Bromoquinazolin-8-ol

Pathogen Type	Activity Observed	Reference
Gram-positive bacteria	Inhibition
Gram-negative bacteria	Inhibition
Fungi	Moderate inhibition

Anticancer Properties

The anticancer potential of 2-bromoquinazolin-8-ol has been extensively researched, particularly in relation to its ability to induce apoptosis in cancer cells. Studies indicate that this compound can effectively inhibit cell proliferation in various cancer cell lines, including melanoma (A-375) and lung cancer (A-549) cells.

Case Study: Apoptosis Induction

In a study evaluating the cytotoxic effects of 2-bromoquinazolin-8-ol, researchers found that the compound significantly increased reactive oxygen species (ROS) levels, leading to DNA damage and apoptosis in treated cancer cells. The IC50 values were reported to be lower than those of standard chemotherapeutic agents like cisplatin, indicating a higher potency.

Table 2: Anticancer Activity of 2-Bromoquinazolin-8-ol

Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
A-375 (Melanoma)	<10	Apoptosis via ROS induction
A-549 (Lung)	<15	DNA damage and cell cycle arrest	4

Structure-Activity Relationship (SAR)

The biological activity of 2-bromoquinazolin-8-ol can be attributed to its chemical structure. Variations in substituents on the quinazoline ring can significantly alter its potency and selectivity against different biological targets. Research has shown that electron-withdrawing groups enhance its antimicrobial and anticancer properties by increasing lipophilicity and facilitating better interaction with cellular targets.

Scientific Research Applications

Medicinal Chemistry Applications

2-Bromoquinazolin-8-ol has garnered attention for its potential therapeutic properties. Research indicates that it exhibits significant biological activity, particularly in the following areas:

• Anticancer Activity : Studies have shown that 2-Bromoquinazolin-8-ol can inhibit the growth of cancer cells by targeting specific pathways involved in cell proliferation and survival. For instance, it has been evaluated for its effects on various cancer cell lines, demonstrating promising results in reducing cell viability.
• Anti-inflammatory Properties : This compound has been investigated for its anti-inflammatory effects, potentially useful in treating conditions characterized by excessive inflammation. The mechanism involves inhibition of pro-inflammatory cytokines, which are pivotal in inflammatory responses.
• Antimicrobial Activity : Preliminary studies suggest that 2-Bromoquinazolin-8-ol exhibits antimicrobial properties against certain bacterial strains, indicating its potential as an antibacterial agent.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of 2-Bromoquinazolin-8-ol. The following table summarizes key modifications and their corresponding effects on biological activity:

Modification	Biological Activity	Observations
Hydroxyl group at C-8	Increased solubility	Enhances bioavailability
Bromine at C-2	Anticancer activity	Effective against specific cancer types
Variations in alkyl chains	Altered potency	Changes in lipophilicity affect absorption

Case Studies

Several case studies illustrate the applications of 2-Bromoquinazolin-8-ol in research:

Case Study 1: Anticancer Research

A study published in a peer-reviewed journal evaluated the compound's efficacy against human breast cancer cell lines. The results indicated a dose-dependent reduction in cell viability, with IC50 values significantly lower than standard chemotherapeutics used in clinical settings.

Case Study 2: Anti-inflammatory Mechanisms

Another investigation focused on the anti-inflammatory properties of 2-Bromoquinazolin-8-ol. Researchers found that treatment with this compound resulted in decreased levels of inflammatory markers in vivo, suggesting its potential utility in managing chronic inflammatory diseases.

Comparison with Similar Compounds

Key Structural and Functional Differences:

Substituent Positions: 2-Bromoquinazolin-8-ol is brominated at position 2 and hydroxylated at position 6. 6-Bromo-2-chloro-quinazolin-8-ol () adds a chlorine atom at position 2, which may enhance electrophilic reactivity but reduce solubility compared to the hydroxyl group .

Functional Groups :

• The ketone group in 8-Bromo-6-methylquinazolin-4(3H)-one () replaces the hydroxyl, altering polarity and hydrogen-bonding capacity .
• Methyl groups (e.g., in 6-Bromo-4-methylquinazolin-8-ol , ) increase hydrophobicity, which could enhance membrane permeability .

Molecular Weight and Halogenation: Chlorine substitution () increases molecular weight by ~22 g/mol compared to 2-Bromoquinazolin-8-ol.